Cas no 1803561-18-3 (3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride)

• Product Name: 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride
• CAS No: 1803561-18-3
• MDL: MFCD28246597
• CID: 4615381
• PubChem ID: 91663074
• Update Time: 2025-11-01

3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-fluorophenyl)pyrrolidine Hydrochloride
• 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride

• MDL： MFCD28246597

Additional information on 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride

Recent Advances in the Study of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine Hydrochloride (CAS: 1803561-18-3)

3-Fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride (CAS: 1803561-18-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and other disease areas. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, efficacy, and safety profile.

The synthesis of 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride has been optimized to achieve higher yields and purity, which is critical for its application in preclinical and clinical studies. Recent publications highlight the use of advanced catalytic methods and chiral resolution techniques to produce enantiomerically pure forms of the compound. These advancements have facilitated more accurate pharmacological evaluations and reduced the risk of off-target effects associated with racemic mixtures.

Pharmacological studies have demonstrated that 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. This receptor binding profile suggests potential utility in treating psychiatric and neurological disorders such as depression, schizophrenia, and Parkinson's disease. In vitro and in vivo studies have shown promising results, with the compound displaying good blood-brain barrier penetration and favorable pharmacokinetic properties.

One of the most notable recent findings is the compound's potential as a modulator of neuroinflammation. Preclinical models have indicated that 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride can reduce pro-inflammatory cytokine levels in the brain, offering a novel approach to treating neurodegenerative diseases like Alzheimer's and multiple sclerosis. These effects are believed to be mediated through the compound's interaction with glial cells and its ability to inhibit key inflammatory pathways.

Safety and toxicity studies have also been conducted to evaluate the compound's suitability for further development. Preliminary data suggest that 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride has a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, long-term studies are still needed to fully assess its potential risks, including any off-target effects or metabolic liabilities.

In conclusion, 3-fluoro-3-(2-fluorophenyl)pyrrolidine hydrochloride (CAS: 1803561-18-3) represents a promising candidate for the development of new therapeutics targeting CNS disorders and neuroinflammatory conditions. Continued research is essential to further elucidate its mechanism of action, optimize its pharmacological properties, and advance it through the drug development pipeline. The compound's unique chemical structure and biological activity make it a valuable subject of study for researchers in the field of medicinal chemistry and pharmacology.